Cas no 82076-06-0 (1H-Indole, 3-[2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]-)

• Product name: 1H-Indole, 3-[2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]-
• CAS No: 82076-06-0
• MF: C₁₈H₁₄ClN₃O
• MW: 323.776262760162
• CID: 699656
• PubChem ID: 13104111

1H-Indole, 3-[2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-[2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]-
• 3-(4-chlorophenyl)-5-[2-(1H-indol-3-yl)ethyl]-1,2,4-oxadiazole
• 3-{2-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-indole
• DTXSID80518259
• 82076-06-0

• Inchi： InChI=1S/C18H14ClN3O/c19-14-8-5-12(6-9-14)18-21-17(23-22-18)10-7-13-11-20-16-4-2-1-3-15(13)16/h1-6,8-9,11,20H,7,10H2
• InChI Key： RETWWSNEZCZIFB-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CN2)CCC3=NC(=NO3)C4=CC=C(C=C4)Cl

Computed Properties

• Exact Mass: 323.0825398g/mol
• Monoisotopic Mass: 323.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 54.7Ų